Cas no 120708-21-6 (3-Butylcyclohexan-1-ol)

• Product Name: 3-Butylcyclohexan-1-ol
• CAS No: 120708-21-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5056595
• PubChem ID: 13328644
• Update Time: 2025-08-03

3-Butylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-butylcyclohexanol
• 3-butylcyclohexan-1-ol
• 3-Butylcyclohexan-1-ol

• Inchi： 1S/C10H20O/c1-2-3-5-9-6-4-7-10(11)8-9/h9-11H,2-8H2,1H3
• InChI Key： VBPWOJIXSLIBFJ-UHFFFAOYSA-N
• SMILES： OC1CCCC(CCCC)C1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Butylcyclohexan-1-ol

3-Butylcyclohexan-1-ol: A Comprehensive Overview

3-Butylcyclohexan-1-ol, also known by its CAS number 120708-21-6, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of cyclohexanol, featuring a butyl group attached to the cyclohexane ring at the 3-position and a hydroxyl group at the 1-position. Its structure makes it highly valuable in chemical synthesis, pharmaceuticals, and material science. In this article, we will delve into the properties, applications, and recent advancements related to 3-butylcyclohexan-1-ol.

The molecular structure of 3-butylcyclohexan-1-ol consists of a six-membered cyclohexane ring with a hydroxyl group (-OH) at position 1 and a butyl group (-CH2CH2CH2CH3) at position 3. This arrangement imparts unique physical and chemical properties to the compound. The hydroxyl group contributes to its solubility in polar solvents, while the butyl group enhances its lipophilicity, making it suitable for various industrial applications. Recent studies have highlighted the potential of 3-butylcyclohexan-1-ol as a precursor for synthesizing advanced materials, such as polymers and surfactants.

Physical Properties:

3-butylcyclohexan-1-ol exists as a colorless liquid at room temperature with a pleasant odor. Its melting point is approximately -45°C, and its boiling point is around 175°C under standard atmospheric pressure. The compound has a density of about 0.85 g/cm³, which is slightly lower than water due to its hydrocarbon-like structure. These physical properties make it ideal for use in formulations requiring both solubility and stability.

Chemical Synthesis:

The synthesis of 3-butylcyclohexan-1-ol typically involves alkylation or substitution reactions. One common method involves the alkylation of cyclohexanol using 1-bromobutane in the presence of a strong base such as potassium tert-butoxide. This reaction yields high purity product with excellent yield. Recent advancements in catalytic systems have further optimized this process, reducing production costs and environmental impact.

Applications:

3-butylcyclohexan-1-ol finds extensive use in the chemical industry as an intermediate for producing various derivatives. It serves as a key precursor for synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it is used in the production of cyclic ethers, esters, and amides, which are critical components in drug delivery systems and advanced materials.

In addition to its role as an intermediate, 3-butylcyclohexan-1-ol is also employed as a solvent in certain industrial processes due to its excellent solvating power and low toxicity. Its ability to dissolve both polar and non-polar compounds makes it invaluable in formulation development.

Recent Research Developments:

The past few years have witnessed significant research into the properties and applications of 3-butylcyclohexan-1-ol strong>. Scientists have explored its potential as a building block for creating novel materials with tailored functionalities. For example, researchers have successfully synthesized polyurethanes using this compound as an alcohol component, resulting in materials with improved mechanical properties.

Pioneering studies have also focused on utilizing < strong >3-butylcyclohexan-1 -ol strong >in green chemistry applications. By incorporating this compound into bio-based polymers, researchers aim to develop sustainable alternatives to traditional plastics. p > Furthermore , recent investigations into the catalytic hydrogenation of this compound have revealed new pathways for producing high-value chemicals , such as alcohols and ketones , with enhanced selectivity . In summary ,< strong > 3 -but ylcyc lohe x an - 1 -ol strong > remains an essential compound in modern chemistry , offering vast opportunities for innovation across multiple disciplines . Its unique properties , combined with ongoing research advancements , ensure that this compound will continue to play a pivotal role in shaping future technologies .